Cas no 2763756-83-6 (1-(3,5-Dibromo-4-methylthiophen-2-yl)methanamine hydrochloride)

• Product Name: 1-(3,5-Dibromo-4-methylthiophen-2-yl)methanamine hydrochloride
• CAS No: 2763756-83-6
• MF: C₆H₈Br₂ClNS
• MW: 321.460417747498
• CID: 5548174
• PubChem ID: 165996255
• Update Time: 2025-10-28

1-(3,5-Dibromo-4-methylthiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763756-83-6
• EN300-37359131
• 1-(3,5-dibromo-4-methylthiophen-2-yl)methanamine hydrochloride
• Z5810215117
• 1-(3,5-Dibromo-4-methylthiophen-2-yl)methanamine hydrochloride

• Inchi： 1S/C6H7Br2NS.ClH/c1-3-5(7)4(2-9)10-6(3)8;/h2,9H2,1H3;1H
• InChI Key： AGVCUFXEMGBOSO-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(SC=1CN)Br.Cl

Computed Properties

• Exact Mass: 320.84122g/mol
• Monoisotopic Mass: 318.84327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3,5-Dibromo-4-methylthiophen-2-yl)methanamine hydrochloride

Comprehensive Overview of 1-(3,5-Dibromo-4-methylthiophen-2-yl)methanamine hydrochloride (CAS No. 2763756-83-6)

The compound 1-(3,5-Dibromo-4-methylthiophen-2-yl)methanamine hydrochloride (CAS No. 2763756-83-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including the presence of bromine atoms and a thiophene ring, this compound is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive amine group and halogenated aromatic system.

In recent years, the demand for halogenated thiophene derivatives like 1-(3,5-Dibromo-4-methylthiophen-2-yl)methanamine hydrochloride has surged due to their versatility in medicinal chemistry. These compounds are often explored for their potential in developing antimicrobial agents, anticancer drugs, and central nervous system (CNS) therapeutics. The bromine substituents enhance the molecule's reactivity, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

One of the most frequently asked questions about CAS No. 2763756-83-6 revolves around its solubility and stability under various conditions. This compound is typically soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but its hydrochloride salt form improves its handling and storage properties. Stability studies indicate that it should be stored in a cool, dry environment to prevent degradation, a critical consideration for laboratories and industrial applications.

The synthesis of 1-(3,5-Dibromo-4-methylthiophen-2-yl)methanamine hydrochloride involves multi-step organic reactions, starting from commercially available thiophene derivatives. Key steps include bromination, methylation, and amination, followed by salt formation to yield the final product. Researchers often optimize these processes to improve yield and purity, addressing common challenges such as regioselectivity and byproduct formation. The compound's high purity is essential for its use in sensitive applications, such as high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 1-(3,5-Dibromo-4-methylthiophen-2-yl)methanamine hydrochloride is valued for its role in developing innovative materials and bioactive compounds. Its incorporation into polymers and coatings has been explored for enhancing material properties like conductivity and durability. Additionally, its potential in agrochemical formulations is under investigation, particularly for designing next-generation pesticides with improved efficacy and environmental safety.

As the scientific community continues to explore the applications of halogenated heterocycles, CAS No. 2763756-83-6 remains a compound of significant interest. Its combination of reactivity, stability, and functional group diversity makes it a cornerstone in synthetic chemistry. Future research may uncover novel uses in green chemistry and sustainable manufacturing, aligning with global trends toward eco-friendly solutions. For researchers and manufacturers alike, understanding the properties and potential of this compound is key to unlocking its full value in science and industry.